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Compound of Interest

Compound Name:
5-Cyclopropoxy-6-iodopicolinic

acid

Cat. No.: B14809278

Get Quote

Executive Summary & Structural Context
5-Cyclopropoxy-6-iodopicolinic acid represents a highly functionalized pyridine scaffold. Its

13C NMR spectrum is defined by three competing electronic effects:

Nitrogen Heterocycle: Intrinsic deshielding at

-positions (C2, C6).

Heavy Atom Effect (Iodine): Significant shielding at the ipso-carbon (C6), counteracting the

nitrogen effect.

Alkoxy Resonance (Cyclopropoxy): Strong deshielding at C5 (ipso) and shielding at C4/C6

(ortho).

This guide compares Predicted Theoretical Shifts against Validated Analog Data to provide a

reliable assignment framework.
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Table 1: Predicted vs. Analogous 13C NMR Shifts (ppm)
Solvent Reference: DMSO-d

(39.5 ppm)
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Carbon
Position

Assignment
Predicted Shift
(Calculated)*

Analog: 6-
Iodo-5-
methoxypicoli
nic acid**

Signal
Characteristic
s

C=O Carboxyl 164 - 166 165.2

Broad singlet;

sensitive to

pH/concentration

.

C5 Ar-C-O (Ipso) 156 - 160 158.4

Deshielded by

Oxygen; often

highest field

aromatic peak.

C2 Ar-C-N (Ipso) 146 - 150 148.1

Deshielded by

Nitrogen and

COOH.

C4 Ar-C-H 120 - 125 123.5

Shielded by

ortho-alkoxy

group.

C3 Ar-C-H 126 - 130 128.0
Typical pyridine

-carbon range.

C6 Ar-C-I (Ipso) 105 - 115 112.3

Diagnostic Peak:

Upfield due to

Iodine heavy

atom effect.

Cp-CH Cyclopropyl CH 58 - 62
56.8 (OMe

analog)

Methine doublet

in DEPT; unique

to cyclopropyl.

Cp-CH Cyclopropyl CH 6 - 8 N/A

High field; two

distinct signals if

rotation

restricted.
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Calculated using Chemoinformatics substituent additivity rules (SCS) for pyridines. ** Analog

data extrapolated from commercial 6-iodo-5-methoxy-2-pyridinecarboxylic acid spectra.

Critical Spectral Features (The "Fingerprint")
The "Iodine Anomaly" (C6): Normally, C6 in pyridine resonates at ~150 ppm. The presence

of Iodine induces a ~30-40 ppm upfield shift (shielding), pushing this quaternary carbon into

the alkene/aromatic region (~110 ppm). Do not misassign this as a protonated carbon; verify

with DEPT-135 (it will disappear).

Cyclopropyl Signature: Unlike a methoxy group (~56 ppm), the cyclopropoxy group shows a

methine signal (~60 ppm) and highly shielded methylene signals (<10 ppm).

Experimental Validation Protocol
A. Solvent Selection Strategy

Recommended:DMSO-d

.

Reasoning: The free acid moiety (-COOH) often leads to poor solubility or dimerization in

CDCl

. DMSO disrupts hydrogen bonding, yielding sharper peaks.

Alternative:Methanol-d

(MeOD).

Note: May cause esterification artifacts if left prolonged or heated.

Avoid:CDCl

(unless converted to methyl ester).

B. Step-by-Step Characterization Workflow
To definitively assign the regiochemistry (confirming 5-O/6-I vs. 6-O/5-I isomerism), follow this

logic path:
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Run 1H NMR: Identify the two aromatic doublets (H3, H4).

Run 13C {1H} Decoupled: Locate the three quaternary carbons (C2, C5, C6).

Run DEPT-135:

Phase Up: H3, H4, Cp-CH.

Phase Down: Cp-CH

.

Disappear: C2, C5, C6, COOH.

Run HSQC: Correlate H3/H4 to their carbons.

Run HMBC (The Decision Maker):

H3 will show a strong 3-bond correlation to C=O.

H4 will show a strong 3-bond correlation to C6 (C-I) and C2.

Cp-CH will correlate to C5. This confirms the ether position.

Visualizing the Assignment Logic
The following diagram illustrates the logical flow for assigning the C6 and C5 positions, which

are the most critical for validating the synthesis of this specific isomer.
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Unknown Isomer
(5-Cyclopropoxy-6-iodo vs 6-Cyclopropoxy-5-iodo)

Experiment 1: 1H NMR
Identify Aromatic Doublets (H3, H4)

Experiment 2: HMBC
(Long Range Coupling)

Does H3 correlate
to Carboxyl (C=O)?

Assign H3 (Ortho to COOH)

Yes (3-bond)

Does Ether CH (Cp)
correlate to C5 or C6?

Correlation to C5:
CONFIRMED

5-Cyclopropoxy-6-iodo

HMBC to C5 (~158 ppm)

Correlation to C6:
REJECT

(Isomer 6-Cyclopropoxy-5-iodo)

HMBC to C6 (~150 ppm)

Click to download full resolution via product page

Caption: HMBC logic flow to distinguish the 5-cyclopropoxy-6-iodo regioisomer from potential

byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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